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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

issues with spontaneous glass fracture. The following information addresses the mitigation of

fractures originating from nickel sulfide (NiS) inclusions.

Troubleshooting Guide
Issue: Unexplained spontaneous shattering of toughened glass.

Q1: How can I determine if a spontaneous glass fracture was caused by a nickel sulfide

inclusion?

A1: A key indicator of a fracture caused by a nickel sulfide (NiS) inclusion is a characteristic

"butterfly" or "figure-of-eight" pattern originating from a single point within the glass.[1][2][3]

This pattern is distinct from fractures caused by impact or thermal stress, which typically

originate from an edge.[4] For a definitive confirmation, the glass fragments around the origin

point need to be analyzed under an electron microscope to identify the NiS inclusion.[1][5]

Q2: One of our tempered glass apparatuses shattered without any apparent impact or thermal

stress. What could be the cause?

A2: Spontaneous breakage in tempered glass is often attributed to the presence of nickel

sulfide (NiS) inclusions.[1][6] These microscopic impurities can become trapped in a high-
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temperature state during the rapid cooling phase of the glass toughening process.[6][7] Over

time, these inclusions can undergo a phase change, leading to an increase in volume that

creates internal stress, ultimately causing the glass to shatter.[7][8]

Q3: We've experienced a spontaneous glass failure. What are the immediate steps to take?

A3:

Safety First: Cordon off the area to prevent injury from any remaining glass fragments.

Preserve Evidence: Carefully collect and preserve the glass fragments, especially those

around the origin of the break.[1] These are crucial for failure analysis.

Documentation: Photograph the fracture pattern before cleaning up, paying close attention to

the characteristic "butterfly" pattern if present.[3]

Analysis: Contact a materials analysis laboratory to perform an examination of the glass

fragments to confirm the presence of a nickel sulfide inclusion.[5]

Frequently Asked Questions (FAQs)
Q4: What are nickel sulfide (NiS) inclusions and how do they form in glass?

A4: Nickel sulfide (NiS) inclusions are microscopic metallic impurities that can form in glass

during its manufacturing.[6] The contamination can originate from nickel-containing materials in

the processing equipment or raw materials reacting with sulfur compounds.[4][9][10] During the

float glass process, these elements can combine to form NiS inclusions.[11]

Q5: Why does spontaneous breakage primarily occur in toughened (tempered) glass and not

annealed glass?

A5: Spontaneous breakage from NiS inclusions is predominantly an issue in toughened glass

due to the high internal stresses created during the tempering process.[8][11] In annealed

glass, the slow cooling process allows the NiS inclusions to transition to their stable, low-

temperature phase without inducing significant stress.[4][8] Conversely, the rapid cooling in

tempering traps the NiS in a less stable, high-temperature phase.[6][7] The subsequent slow
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transformation of this inclusion to its larger, low-temperature phase generates immense

localized stress within the already stressed tempered glass, leading to fracture.[7]

Q6: What is heat soaking and how does it mitigate the risk of spontaneous fracture?

A6: Heat soaking is a destructive testing process that aims to induce fracture in tempered glass

panels containing critical NiS inclusions before they are installed.[2][9] The process involves

heating the glass to a specific temperature to accelerate the phase change of any NiS

inclusions, causing potentially problematic panes to break in a controlled environment.[6][12]

This significantly reduces the probability of spontaneous breakage in the field.[13]

Q7: Is heat soaking 100% effective in preventing spontaneous breakage?

A7: While highly effective, heat soaking is not completely infallible. It is estimated to identify

and eliminate about 95% of problematic glass panes.[1][2] The process significantly reduces

the risk of failure, with some sources stating a reduction from 1 in 400 tonnes of glass to a

much lower probability.[1] Statistics suggest the failure rate can be reduced from approximately

1 in 10,000 square meters to 1 in 1 million square meters of glass.[4]

Q8: Are there standards for the heat soak testing process?

A8: Yes, the most commonly referenced standard is the European standard EN 14179-1.[13]

[14][15] This standard specifies the parameters for the heat soaking process, including heating

rates, dwell temperatures, and holding times.[4][14]

Data Presentation
Table 1: Heat Soak Process Parameters (Based on EN 14179-1)
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Parameter Value Notes

Target Temperature 290°C ± 10°C (554°F ± 18°F)

The glass itself must reach and

be held at this temperature.[4]

[6]

Heating Phase 2-6 hours
Time to bring the glass load to

the target temperature.[13]

Holding/Dwell Phase Minimum 2 hours

The period the glass is

maintained at the target

temperature.[2][4][16]

Cooling Phase 2+ hours
Slow, controlled cooling to

ambient temperature.[2][16]

Table 2: Effectiveness of Heat Soaking in Reducing Spontaneous Fracture Risk

Metric Before Heat Soaking After Heat Soaking

Breakage Probability 1 in 400 tonnes of glass[1] Significantly reduced

Failure Rate 1 in 10,000 m² of glass[4] 1 in 1,000,000 m² of glass[4]

Estimated Effectiveness - ~95%[1][2][10]

Experimental Protocols
Detailed Methodology for Heat Soak Testing (based on EN 14179-1)

Preparation: After toughening, the glass panels are placed on special racks and loaded into

a calibrated heat-soaking oven.[2][16]

Heating Phase: The oven temperature is gradually increased to bring the glass temperature

to a stable 290°C ± 10°C.[6][16] The duration of this phase depends on the oven and the

load of glass.

Holding (Dwell) Phase: Once the entire glass load has reached the target temperature, it is

held at that temperature for a minimum of 2 hours.[4][16] This period allows for the
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accelerated phase transformation of any nickel sulfide inclusions.

Cooling Phase: After the holding period, the glass is slowly and uniformly cooled to ambient

temperature.[2]

Inspection and Replacement: Any glass panels that fracture during the process are identified

and replaced, and the process is repeated with the new panels.[2]

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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